Cas no 2229669-31-0 (4-(1-phenylprop-1-en-2-yl)-1H-imidazole)
4-(1-phenylprop-1-en-2-yl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-phenylprop-1-en-2-yl)-1H-imidazole
- 2229669-31-0
- EN300-1880979
-
- Inchi: 1S/C12H12N2/c1-10(12-8-13-9-14-12)7-11-5-3-2-4-6-11/h2-9H,1H3,(H,13,14)/b10-7-
- InChI Key: AUAKWRKNWPICLC-YFHOEESVSA-N
- SMILES: N1C=NC=C1/C(/C)=C\C1C=CC=CC=1
Computed Properties
- Exact Mass: 184.100048391g/mol
- Monoisotopic Mass: 184.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 28.7Ų
4-(1-phenylprop-1-en-2-yl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1880979-0.05g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1880979-0.1g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1880979-0.25g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1880979-0.5g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1880979-1.0g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1880979-2.5g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1880979-5.0g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1880979-10.0g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1880979-1g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1880979-5g |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole |
2229669-31-0 | 5g |
$3770.0 | 2023-09-18 |
4-(1-phenylprop-1-en-2-yl)-1H-imidazole Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 4-(1-phenylprop-1-en-2-yl)-1H-imidazole
Introduction to 4-(1-phenylprop-1-en-2-yl)-1H-imidazole (CAS No: 2229669-31-0)
4-(1-phenylprop-1-en-2-yl)-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No) 2229669-31-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound features a fused imidazole ring system linked to a phenylpropenone moiety, which suggests a rich chemical diversity and reactivity, making it a promising candidate for further exploration.
The structural framework of 4-(1-phenylprop-1-en-2-yl)-1H-imidazole consists of a five-membered imidazole ring, which is a well-known pharmacophore in many bioactive molecules. Imidazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition, receptor binding, and antimicrobial activities. The presence of the phenylpropenone group introduces additional functional sites that can be exploited for modulating biological interactions. This dual functionality makes the compound an intriguing subject for synthetic chemists and pharmacologists alike.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, imidazole-based molecules have shown particular promise due to their ability to interact with biological targets in precise ways. The specific arrangement of atoms in 4-(1-phenylprop-1-en-2-yl)-1H-imidazole allows for selective binding to proteins and enzymes involved in disease pathways. This specificity is crucial for designing drugs that minimize side effects while maximizing efficacy.
One of the most compelling aspects of 4-(1-phenylprop-1-en-2-yl)-1H-imidazole is its potential as a scaffold for drug development. The compound's structural features provide multiple points for chemical modification, enabling researchers to fine-tune its properties for specific applications. For instance, the phenylpropenone group can be further functionalized to enhance solubility, improve metabolic stability, or increase target affinity. Such modifications are essential steps in the drug discovery process, where lead compounds are optimized into viable therapeutics.
Recent studies have begun to explore the pharmacological profile of 4-(1-phenylprop-1-en-2-yl)-1H-imidazole and its derivatives. Preliminary investigations suggest that this compound exhibits interesting biological activities that warrant further investigation. For example, research indicates that certain imidazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Given the importance of these enzymes in conditions like arthritis and asthma, 4-(1-phenylprop-1-en-2-yl)-1H-imidazole could serve as a valuable starting point for developing new anti-inflammatory agents.
Another area of interest is the potential antimicrobial properties of 4-(1-phenylprop-1-en-2-yl)-1H-imidazole. The imidazole ring is known to interact with bacterial cell wall synthesis and DNA gyrase, making it effective against certain strains of bacteria. The addition of the phenylpropenone group may enhance these interactions or broaden the spectrum of activity against resistant bacterial strains. This dual mechanism of action could be particularly useful in combating multidrug-resistant infections, a growing concern in global healthcare.
The synthesis of 4-(1-phenylprop-1-en-2-yl)-1H-imidazole represents another frontier in organic chemistry innovation. Advanced synthetic methodologies have enabled the construction of complex heterocyclic systems with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in creating intricate molecular architectures like that of this compound. These advancements not only facilitate the production of 4-(1-phenylpropenone)-imidine derivatives but also open new avenues for exploring related structures with enhanced functionalities.
In conclusion, 4-(1-phenoxypropanol)-imidine (CAS No: 2229669310) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.
2229669-31-0 (4-(1-phenylprop-1-en-2-yl)-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)